Cas no 2229276-00-8 (2-(4-fluoropyridin-2-yl)morpholine)

• Product Name: 2-(4-fluoropyridin-2-yl)morpholine
• CAS No: 2229276-00-8
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6535587
• PubChem ID: 165667931
• Update Time: 2025-09-23

2-(4-fluoropyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoropyridin-2-yl)morpholine
• EN300-1777298
• 2229276-00-8

• Inchi： 1S/C9H11FN2O/c10-7-1-2-12-8(5-7)9-6-11-3-4-13-9/h1-2,5,9,11H,3-4,6H2
• InChI Key： COBJAKGYSRVLTN-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1CNCCO1

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(4-fluoropyridin-2-yl)morpholine

Professional Introduction to 2-(4-fluoropyridin-2-yl)morpholine (CAS No. 2229276-00-8)

2-(4-fluoropyridin-2-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2229276-00-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a fluoropyridine moiety and a morpholine ring imparts unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

The fluoropyridine component, characterized by its electron-withdrawing nature and ability to modulate metabolic stability, has been widely incorporated into drug candidates targeting a range of therapeutic areas. In particular, fluorinated pyridines are known to enhance binding affinity and reduce susceptibility to enzymatic degradation, thereby improving the pharmacokinetic profiles of small-molecule drugs. The morpholine ring, on the other hand, contributes to solubility and bioavailability, making it an attractive scaffold for oral administration.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing both fluoropyridine and morpholine moieties. These structural features have been successfully employed in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, studies have demonstrated that the combination of these motifs can lead to potent interactions with biological targets, thereby enhancing therapeutic efficacy.

One of the most compelling aspects of 2-(4-fluoropyridin-2-yl)morpholine is its potential as a building block for novel drug candidates. Researchers have leveraged its structural versatility to design molecules with improved pharmacological properties. A notable example comes from studies on tyrosine kinase inhibitors (TKIs), where derivatives of this compound have shown promising activity against cancer cell lines. The ability to fine-tune the electronic and steric environment through structural modifications allows for the optimization of binding interactions with target proteins.

The synthesis of 2-(4-fluoropyridin-2-yl)morpholine involves multi-step organic transformations that highlight the compound's synthetic accessibility. While traditional methods often require careful control of reaction conditions to achieve high yields and purity, recent advancements in catalytic systems have streamlined these processes. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the core fluoropyridine-morpholine scaffold efficiently. These innovations not only reduce the complexity of synthesis but also minimize waste generation, aligning with green chemistry principles.

The pharmacological potential of this compound has been further explored through computational modeling and experimental validation. Molecular docking studies have revealed that 2-(4-fluoropyridin-2-yl)morpholine can interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. This broad spectrum of interaction suggests its utility in addressing multiple therapeutic indications simultaneously. Additionally, preclinical studies have indicated that derivatives of this compound exhibit favorable pharmacokinetic profiles, including reasonable oral bioavailability and metabolic stability.

In conclusion, 2-(4-fluoropyridin-2-yl)morpholine (CAS No. 2229276-00-8) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its synthetic accessibility and pharmacological promise, make it a valuable asset for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.